REACTION_CXSMILES
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[CH3:1][C:2]1[NH:6][C:5]2[CH:7]=[CH:8][CH:9]=[CH:10][C:4]=2[N:3]=1.[Cl-].[OH-].[Na+].Br[CH2:15][CH2:16][CH2:17][Cl:18]>>[Cl:18][CH2:17][CH2:16][CH2:15][N:3]1[C:4]2[CH:10]=[CH:9][CH:8]=[CH:7][C:5]=2[N:6]=[C:2]1[CH3:1] |f:2.3|
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Name
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13.2
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=NC2=C(N1)C=CC=C2
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCCCCl
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Type
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CUSTOM
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Details
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Stirring at about 50° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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the reaction
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Type
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CUSTOM
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Details
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rises to 50° C.
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Type
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CUSTOM
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Details
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(exothermic reaction)
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Type
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ADDITION
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Details
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The reaction mixture is poured onto water
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Type
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EXTRACTION
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Details
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the product is extracted with methylbenzene
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Type
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CUSTOM
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Details
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The extract is dried
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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evaporated
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Type
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CUSTOM
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Details
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The residue is purified by column-chromatography over silica gel using
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Type
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ADDITION
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Details
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a mixture of trichloromethane and methanol (90:10) as eluent
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Type
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CUSTOM
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Details
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The pure fractions are collected
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Type
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CUSTOM
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Details
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the eluent is evaporated
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Reaction Time |
30 min |
Name
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Type
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product
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Smiles
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ClCCCN1C(=NC2=C1C=CC=C2)C
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |